Cas no 2891580-36-0 ((3R)-2,2-dimethylazetidin-3-ol;hydrochloride)

• Product Name: (3R)-2,2-dimethylazetidin-3-ol;hydrochloride
• CAS No: 2891580-36-0
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• CID: 6801212
• PubChem ID: 166638449
• Update Time: 2025-06-07

(3R)-2,2-dimethylazetidin-3-ol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (3R)-2,2-dimethylazetidin-3-ol;hydrochloride
• F86256
• PS-20046
• (3R)-2,2-DIMETHYLAZETIDIN-3-OL HYDROCHLORIDE
• 2891580-36-0

• Inchi： 1S/C5H11NO.ClH/c1-5(2)4(7)3-6-5;/h4,6-7H,3H2,1-2H3;1H/t4-;/m1./s1
• InChI Key： TXVVQRPLKFXFBL-PGMHMLKASA-N
• SMILES： Cl.O[C@@H]1CNC1(C)C

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 80.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (3R)-2,2-dimethylazetidin-3-ol;hydrochloride

Introduction to (3R)-2,2-dimethylazetidin-3-ol Hydrochloride (CAS No. 2891580-36-0)

(3R)-2,2-dimethylazetidin-3-ol hydrochloride, with the chemical identifier CAS No. 2891580-36-0, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This compound belongs to the azetidine class of heterocyclic compounds, which have garnered considerable attention due to their unique structural properties and potential biological activities. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>structure of (3R)-2,2-dimethylazetidin-3-ol hydrochloride features a rigid five-membered ring containing two methyl groups at the 2-position and a hydroxyl group at the 3-position, with the stereochemistry defined as (3R). This specific arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The hydrochloride form further modifies the compound's physicochemical properties, making it more suitable for formulation and administration in pharmaceutical applications.

In recent years, there has been growing interest in azetidine derivatives as scaffolds for drug discovery. The< strong>biological activity of (3R)-2,2-dimethylazetidin-3-ol hydrochloride has been explored in several preclinical studies, where it has shown promise as a potential lead compound for various therapeutic applications. One of the most notable areas of research involves its role in modulating enzyme activity and receptor binding. For instance, studies have suggested that this compound may interact with< strong>enzymes involved in metabolic pathways, potentially leading to effects on glucose homeostasis and lipid metabolism.

Moreover, the< strong>pharmacokinetic profile of (3R)-2,2-dimethylazetidin-3-ol hydrochloride has been investigated to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preliminary data indicate that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting its feasibility for further development into an oral therapeutic agent. Additionally, its solubility profile in water and common organic solvents makes it amenable to various formulation strategies, enhancing its potential for clinical translation.

The< strong>synthetic pathways for (3R)-2,2-dimethylazetidin-3-ol hydrochloride have also been optimized to improve yield and scalability. Researchers have employed catalytic methods and asymmetric synthesis techniques to achieve high enantiomeric purity, which is crucial for pharmacological applications where stereochemistry plays a critical role. The development of efficient synthetic routes not only facilitates laboratory-scale production but also paves the way for industrial-scale manufacturing.

In the context of current pharmaceutical research, there is a particular focus on developing novel compounds that can address unmet medical needs. The< strong>potential therapeutic applications of (3R)-2,2-dimethylazetidin-3-ol hydrochloride span multiple disease areas, including inflammatory disorders, neurological conditions, and metabolic diseases. For example, its interaction with< strong>proteins involved in inflammation has been explored as a possible mechanism for reducing inflammation without causing significant side effects.

The< strong>drug discovery pipeline incorporating (3R)-2,2-dimethylazetidin-3-ol hydrochloride is still in its early stages, but preliminary findings are encouraging. Collaborative efforts between academic institutions and pharmaceutical companies are underway to further characterize its biological activity and assess its safety profile in preclinical models. These studies aim to provide a solid foundation for future clinical trials and eventual regulatory approval.

The< strong>future directions for research on (3R)-2,2-dimethylazetidin-3-ol hydrochloride include exploring its mechanisms of action in greater detail and identifying potential off-target effects that could influence its therapeutic utility. Advanced computational methods such as molecular docking and dynamic simulations are being employed to predict how this compound interacts with biological targets at an atomic level. These computational approaches complement experimental studies by providing insights into binding affinities and interaction dynamics.

Beyond its direct pharmacological applications,< strong>(3R)-2,2-dimethylazetidin-3-ol hydrochloride may also serve as a valuable tool in chemical biology research. Its well-defined structure allows researchers to probe fundamental questions about enzyme function and receptor regulation using site-directed mutagenesis or structure-based drug design strategies. Such investigations could lead to new insights into disease mechanisms and inspire novel therapeutic concepts.

The< strong>safety considerations for (3R)-2,2-dimethylazetidin-3-ol hydrochloride, while still under investigation, are an important aspect of its development profile. Comprehensive toxicological studies are being conducted to assess potential adverse effects at various exposure levels. These studies include acute toxicity tests as well as chronic toxicity evaluations to ensure that any future therapeutic use will be safe for patients.

In conclusion,< strong>(3R)-2,2-dimethylazetidin-3-ol hydrochloride (CAS No. 2891580-36-0) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features combined with preliminary biological activity make it an attractive candidate for further exploration as a lead molecule or intermediate in drug synthesis. As research progresses through preclinical studies toward clinical trials,< strong>this compound holds promise for addressing diverse therapeutic challenges.